1-(3,5-dimethylphenyl)-5-{[5-(1-pyrrolidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol
• IUPAC Name: (5E)-1-(3,5-dimethylphenyl)-5-[(5-pyrrolidin-1-ylfuran-2-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C21H21N3O3S/c1-13-9-14(2)11-15(10-13)24-20(26)17(19(25)22-21(24)28)12-16-5-6-18(27-16)23-7-3-4-8-23/h5-6,9-12H,3-4,7-8H2,1-2H3,(H,22,25,28)/b17-12+
• InChI Key: CXZLDKARDIAXAY-SFQUDFHCSA-N
• Isomeric SMILES: CC1=CC(=CC(=C1)N2C(=O)/C(=C/C3=CC=C(O3)N4CCCC4)/C(=O)NC2=S)C
• SMILES: CC1=CC(=CC(=C1)N2C(=O)C(=CC3=CC=C(O3)N4CCCC4)C(=O)NC2=S)C

Description

1-(3,5-dimethylphenyl)-5-{[5-(1-pyrrolidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is synthesized through a complex process and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of 1-(3,5-dimethylphenyl)-5-{[5-(1-pyrrolidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not fully understood. However, studies have suggested that the compound works by inhibiting various enzymes and signaling pathways that are involved in inflammation, oxidative stress, and cancer cell proliferation. The compound has also been shown to modulate the immune system and enhance the body's natural defense mechanisms.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cancer cell proliferation. The compound has also been shown to modulate the immune system and enhance the body's natural defense mechanisms. The compound has been tested in various animal models, and the results have been promising.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It is stable and can be easily synthesized in large quantities. The compound has also been shown to have low toxicity and can be administered orally or intravenously. However, there are also some limitations to using this compound in lab experiments. The compound is relatively new, and its mechanism of action is not fully understood. Further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 1-(3,5-dimethylphenyl)-5-{[5-(1-pyrrolidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. Further studies are needed to determine its safety and efficacy in humans. The compound has shown potential applications in the treatment of cancer, diabetes, and neurological disorders, and further studies are needed to determine its effectiveness in these areas. The compound can also be modified to improve its potency and selectivity. The compound can be used as a lead compound for the development of new drugs with improved properties.

Synthesis Methods

The synthesis of 1-(3,5-dimethylphenyl)-5-{[5-(1-pyrrolidinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a multistep process that involves the reaction of various reagents. The first step involves the reaction of 3,5-dimethylbenzaldehyde with pyrrolidine and furfural in the presence of a catalyst. The resulting product is then reacted with thiourea and formaldehyde to form the final compound.

Scientific Research Applications

The compound has shown potential applications in various fields of scientific research. It has been studied extensively for its anti-inflammatory, antioxidant, and antimicrobial properties. The compound has also shown promising results in the treatment of cancer, diabetes, and neurological disorders. The compound has been tested in vitro and in vivo, and the results have been encouraging.